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Compound of Interest

Compound Name: trans-Zeatin-d5

Cat. No.: B15142293

trans-Zeatin-d5 Technical Support Center

This technical support center provides guidance on the solubility of trans-Zeatin-d5 in various
solvents, along with troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs) &
Troubleshooting

1. What is the best solvent to dissolve trans-Zeatin-d5?

» For organic stock solutions: DMSO and Methanol are effective solvents for dissolving trans-
Zeatin-d5.[1] DMSO is often preferred for creating high-concentration stock solutions.[2][3]

o For aqueous solutions: trans-Zeatin-d5 is sparingly soluble in aqueous buffers. To prepare
an aqueous working solution, it is recommended to first dissolve the compound in DMSO
and then dilute it with the aqueous buffer of your choice.

2. 1 am having trouble dissolving trans-Zeatin-d5 in DMSO. What can | do?
If you encounter solubility issues in DMSO, consider the following:

e Use fresh, high-quality DMSO: Hygroscopic (water-absorbing) DMSO can significantly
impact the solubility of trans-Zeatin-d5.[2][4] Always use a fresh, unopened bottle or a
properly stored anhydrous grade of DMSO.
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» Apply gentle heating and sonication: Warming the solution to 60°C and using an ultrasonic
bath can aid in dissolution.[2][3]

3. What is the maximum concentration of trans-Zeatin-d5 that can be dissolved in DMSO?

A concentration of 25 mg/mL (111.47 mM) in DMSO has been reported, which may require
ultrasonication and warming to 60°C to achieve.[2][3]

4. How should | store my trans-Zeatin-d5 stock solutions?
e Solid form: Store the solid compound at -20°C for long-term stability of at least 4 years.[1]

 In solvent: For stock solutions in DMSO, storage at -80°C is recommended for up to 6
months, and at -20°C for up to 1 month.[2] It is not recommended to store aqueous solutions
for more than one day.

5. Is trans-Zeatin-d5 stable in solution?

Studies on the non-deuterated form, trans-Zeatin, indicate good stability under certain
conditions. For instance, trans-Zeatin at 1.0 mg/mL in 0.01 N KOH showed over 90% stability
when stored at -20°C and 2-6°C for 90 days.[5][6] It was also stable through six freeze-thaw
cycles.[5][6] The compound demonstrated exceptional stability after autoclaving at 121°C in
0.05 N KOH.[5][6]

Data Presentation

Solubility of trans-Zeatin and trans-Zeatin-d5 in Various Solvents
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Compound Solvent Solubility Notes
May require
_ 25 mg/mL (111.47 o
trans-Zeatin-d5 DMSO sonication and gentle
mM)[2][3] . )
heating to 60°C.[2][3]
trans-Zeatin-d5 Methanol Soluble[1]
) ~3 mg/mL, 43 mg/mL
trans-Zeatin DMSO
(196.13 mM)
trans-Zeatin Ethanol 2mg/mL (9.12 mM)[7]  ---
trans-Zeatin Dimethylformamide ~0.5 mg/mL
trans-Zeatin Water Insoluble[7]
trans-Zeatin Aqueous Buffers Sparingly soluble
_ 1:1 DMSO:PBS (pH
trans-Zeatin ~0.5 mg/mL
7.2)
) ) ) Clear, colorless
trans-Zeatin Acetic Acid 50 mg/mL _
solution.
] ) ) ] Clear, colorless to
trans-Zeatin Glacial Acetic Acid 10 mg/mL

faintly yellow solution.

Note: Solubility data for trans-Zeatin is included for reference, as it is structurally similar to

trans-Zeatin-d5.

Experimental Protocols

Preparation of a trans-Zeatin-d5 Stock Solution

This protocol outlines the steps for preparing a stock solution of trans-Zeatin-d5 in DMSO.

Materials:

e trans-Zeatin-d5 (solid)

¢ Anhydrous DMSO
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Sterile microcentrifuge tubes or vials

Pipettes

Vortex mixer

Ultrasonic bath (optional)

Heating block or water bath (optional)
Procedure:

e Weigh the Compound: Carefully weigh the desired amount of solid trans-Zeatin-d5 in a
sterile microcentrifuge tube or vial.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to achieve the desired
concentration.

e Dissolve the Compound:
o Vortex the solution thoroughly.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for
short intervals.

o If necessary, gently warm the solution to 60°C.

 Verify Dissolution: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.

o Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for
long-term storage (up to 6 months).[2]

Mandatory Visualization
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Click to download full resolution via product page

Caption: Workflow for dissolving trans-Zeatin-d>5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [trans-Zeatin-d5 solubility in different solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142293#trans-zeatin-d5-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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